
Navigating the Safe Disposal of MRS-1191: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: MRS-1191

CAS No.: 9000-21-9

Cat. No.: B7772452

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like MRS-1191 is a critical component of laboratory

safety and regulatory compliance. While a specific Safety Data Sheet (SDS) for MRS-1191 is

not readily available in public databases, this guide provides a comprehensive disposal plan

based on the general principles of chemical waste management for research compounds.

MRS-1191 is identified as a potent and selective A3 adenosine receptor antagonist, belonging

to the dihydropyridine class of compounds. The inherent biological activity and the general

characteristics of complex organic molecules necessitate a cautious and informed approach to

its disposal.

Quantitative Data Summary
For quick reference, the known quantitative data for MRS-1191 is summarized in the table

below. The absence of a detailed public SDS means that hazard-specific data such as LD50 or

permissible exposure limits are not available.
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Property Value

Molecular Formula C₃₁H₂₇NO₄

Molecular Weight 477.55 g/mol

Step-by-Step Disposal Protocol for MRS-1191
The following protocol is a step-by-step guide for the safe disposal of MRS-1191 in a laboratory

setting. This procedure is based on established best practices for chemical waste management

and should be executed in conjunction with your institution's specific Environmental Health and

Safety (EHS) guidelines.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye Protection: Always wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat is required.

Work Area: Conduct all handling and preparation for disposal within a certified chemical fume

hood to minimize inhalation exposure.

2. Waste Identification and Classification:

Hazard Assessment: In the absence of a specific SDS, treat MRS-1191 as a hazardous

chemical with unknown toxicity. The compound's biological activity suggests it may have

pharmacological effects in humans.

Waste Stream: Classify MRS-1191 waste as "Hazardous Chemical Waste." Do not mix it

with non-hazardous or biological waste streams.

3. Waste Segregation and Collection:

Solid Waste:
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Collect any solid MRS-1191, contaminated personal protective equipment (e.g., gloves,

weighing paper), and empty vials in a dedicated, properly labeled hazardous waste

container.

The container must be made of a compatible material (e.g., polyethylene) and have a

secure, tight-fitting lid.

Liquid Waste:

Solutions containing MRS-1191 should be collected in a designated liquid hazardous

waste container.

Do not mix with incompatible chemicals. Pay close attention to the solvent used to

dissolve MRS-1191 and segregate waste based on solvent characteristics (e.g.,

halogenated vs. non-halogenated solvents) as per your institution's guidelines.[1]

The liquid waste container must be stored in secondary containment to prevent spills.

4. Labeling of Waste Containers:

Properly label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "MRS-1191"

The solvent(s) and their approximate concentrations.

The date the waste was first added to the container.

The name of the principal investigator or research group.

5. Storage of Chemical Waste:

Store the waste containers in a designated and clearly marked satellite accumulation area

within the laboratory.

Ensure containers are kept closed except when adding waste.[1]
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Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely toxic

waste in the satellite accumulation area.[2]

6. Arranging for Disposal:

Once the waste container is full or has been in storage for the maximum allowable time

(consult your EHS office for specific time limits, often not exceeding one year), arrange for its

collection by your institution's EHS department or a licensed hazardous waste disposal

contractor.[2][3]

Follow your institution's specific procedures for requesting a waste pickup.

7. Decontamination of Reusable Glassware:

If reusable glassware has come into contact with MRS-1191, it should be decontaminated.

Triple rinse the glassware with a suitable solvent (e.g., the solvent used to dissolve the

compound, followed by a more volatile solvent like acetone or ethanol).

Collect the rinsate as hazardous liquid waste.

After rinsing, the glassware can be washed using standard laboratory procedures.

Experimental Workflow for MRS-1191 Disposal
The logical flow for the proper disposal of MRS-1191 is depicted in the diagram below. This

workflow emphasizes the decision-making process and the critical steps from handling to final

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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